Cas no 2089314-86-1 (tert-butyl 1,6-diazaspiro3.3heptane-1-carboxylate hydrochloride)

Tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride is a versatile spirocyclic building block used in medicinal chemistry and pharmaceutical research. Its rigid diazaspiro[3.3]heptane scaffold provides a constrained three-dimensional structure, enhancing binding affinity and selectivity in drug design. The tert-butyloxycarbonyl (Boc) protecting group offers stability during synthetic transformations, while the hydrochloride salt improves solubility for handling and reactivity. This compound is particularly valuable in the development of protease inhibitors, receptor modulators, and other bioactive molecules. Its well-defined stereochemistry and high purity make it a reliable intermediate for constructing complex heterocyclic frameworks. The spirocyclic core also contributes to improved metabolic stability in lead optimization studies.
tert-butyl 1,6-diazaspiro3.3heptane-1-carboxylate hydrochloride structure
2089314-86-1 structure
Product Name:tert-butyl 1,6-diazaspiro3.3heptane-1-carboxylate hydrochloride
CAS No:2089314-86-1
MF:C10H19ClN2O2
MW:234.7231
CID:5051602
PubChem ID:118705220
Update Time:2025-08-03

tert-butyl 1,6-diazaspiro3.3heptane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
    • tert-butyl 1,6-diazaspiro3.3heptane-1-carboxylate hydrochloride
    • Inchi: 1S/C10H18N2O2.ClH/c1-9(2,3)14-8(13)12-5-4-10(12)6-11-7-10;/h11H,4-7H2,1-3H3;1H
    • InChI Key: BXTUVVDLVKBWBN-UHFFFAOYSA-N
    • SMILES: Cl[H].O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C21C([H])([H])N([H])C2([H])[H])=O

Computed Properties

  • Exact Mass: 234.1135055 g/mol
  • Monoisotopic Mass: 234.1135055 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • Molecular Weight: 234.72

tert-butyl 1,6-diazaspiro3.3heptane-1-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1606060-0.05g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
0.05g
$222.0 2023-06-04
Enamine
EN300-1606060-0.1g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
0.1g
$331.0 2023-06-04
Enamine
EN300-1606060-0.25g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
0.25g
$474.0 2023-06-04
Enamine
EN300-1606060-0.5g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
0.5g
$746.0 2023-06-04
Enamine
EN300-1606060-1.0g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
1g
$956.0 2023-06-04
Enamine
EN300-1606060-2.5g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
2.5g
$1874.0 2023-06-04
Enamine
EN300-1606060-5.0g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
5g
$2774.0 2023-06-04
Enamine
EN300-1606060-10.0g
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95%
10g
$4114.0 2023-06-04
Enamine
EN300-1606060-50mg
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95.0%
50mg
$222.0 2023-09-23
Enamine
EN300-1606060-100mg
tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
2089314-86-1 95.0%
100mg
$331.0 2023-09-23

Additional information on tert-butyl 1,6-diazaspiro3.3heptane-1-carboxylate hydrochloride

Research Brief on tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride (CAS: 2089314-86-1)

In recent years, the compound tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride (CAS: 2089314-86-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amine derivative has emerged as a valuable building block in medicinal chemistry, particularly in the synthesis of novel drug candidates targeting central nervous system (CNS) disorders and other therapeutic areas. The unique structural features of this compound, including its rigid spirocyclic framework and bifunctional nature, make it an attractive scaffold for drug discovery programs.

Recent studies have focused on the synthetic utility of tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride in the preparation of various bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application as a key intermediate in the synthesis of potent and selective serotonin receptor modulators. The researchers highlighted the compound's ability to confer improved metabolic stability and blood-brain barrier penetration to the final drug candidates, addressing common challenges in CNS drug development.

From a chemical perspective, the hydrochloride salt form (2089314-86-1) offers several advantages in handling and storage compared to the free base. Analytical characterization studies using NMR and mass spectrometry have confirmed the high purity and stability of this material under standard storage conditions. The tert-butyloxycarbonyl (Boc) protecting group provides additional synthetic flexibility, allowing for selective deprotection and further functionalization as needed in multi-step syntheses.

In the context of drug discovery, computational modeling studies have revealed that the 1,6-diazaspiro[3.3]heptane core can effectively mimic certain bioactive conformations of more flexible amine-containing structures. This property has been exploited in the design of novel kinase inhibitors, where the constrained geometry of the spirocycle helps to optimize binding interactions while reducing entropic penalties upon target engagement. Recent patent applications from major pharmaceutical companies have incorporated this scaffold in their claims, underscoring its growing importance in the field.

The safety profile and ADME (absorption, distribution, metabolism, and excretion) properties of derivatives containing this structural motif have been investigated in preclinical studies. Initial results suggest that the 1,6-diazaspiro[3.3]heptane core generally exhibits favorable pharmacokinetic characteristics, with improved metabolic stability compared to analogous acyclic amines. These findings have spurred additional research into the therapeutic potential of this chemical class across multiple disease areas.

Looking ahead, the versatility of tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride positions it as a promising intermediate for future drug discovery efforts. Ongoing research is exploring its application in the development of targeted protein degraders (PROTACs) and other emerging therapeutic modalities. As synthetic methodologies continue to advance, we anticipate seeing more drug candidates featuring this privileged structure entering clinical development in the coming years.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd